4-(4-nitrophenyl)-N-phenyl-1-piperazinecarboxamide

• IUPAC Name: 4-(4-nitrophenyl)-N-phenylpiperazine-1-carboxamide
• InChI: InChI=1S/C17H18N4O3/c22-17(18-14-4-2-1-3-5-14)20-12-10-19(11-13-20)15-6-8-16(9-7-15)21(23)24/h1-9H,10-13H2,(H,18,22)
• InChI Key: WAVIJVJGPBPSPG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)[N+](=O)[O-])C(=O)NC3=CC=CC=C3
• Molecular Formula: C17H18N4O3
• Molecular Weight: 326.35 g/mol

Description

Synthesis Analysis

The synthesis of 4-(4-nitrophenyl)-N-phenyl-1-piperazinecarboxamide and related compounds involves complex organic reactions, highlighting the intricacies of organic synthesis. For example, the preparation of tert-Butyl-4-(4-amino-3-methyl-5-nitrophenyl)piperazine-1-carboxylate demonstrates a simple low-cost amination process using 4-iodo-2-methyl-6-nitroaniline with CuI, ethylene glycol, and potassium phosphate as catalyst, ligand, and base, respectively (Liu Ya-hu, 2010). This process underscores the significance of selecting appropriate reagents and conditions in synthesizing compounds with potential biological activities.

Molecular Structure Analysis

Chemical Reactions and Properties

The chemical reactions involving 4-(4-nitrophenyl)-N-phenyl-1-piperazinecarboxamide derivatives are diverse, demonstrating the compound's reactivity and potential for further chemical modifications. The synthesis and pharmacological effects of optically active derivatives, for instance, reveal the compound's versatility in chemical transformations and its relevance in medicinal chemistry (A. Ashimori et al., 1991).

Physical Properties Analysis

The physical properties, including crystallographic details, play a crucial role in understanding the behavior of 4-(4-nitrophenyl)-N-phenyl-1-piperazinecarboxamide in different conditions. Crystal structure analysis provides insights into the compound's solid-state characteristics, such as in the study of its polymorphs, which reveals variations in packing, hydrogen bonding, and stability (M. Jotani et al., 2018).

Chemical Properties Analysis

Understanding the chemical properties, including reactivity with other substances and stability under various conditions, is essential for exploring the compound's applications in synthesis and potential industrial uses. The structural analysis of complexes formed by related compounds provides valuable information on their coordination chemistry and potential for forming complexes with metals, which is crucial for applications in catalysis and materials science (O. Prakash et al., 2014).

Mechanism of Action

Target of Action

Compounds with similar structures have been found to inhibit the vesicular monoamine transporter type 2 (vmat2) . VMAT2 is responsible for transporting neurotransmitters like dopamine, norepinephrine, serotonin, and histamine into synaptic vesicles for storage until needed for release during neurotransmission .

Mode of Action

Based on the mechanism of action of similar compounds, it can be inferred that it might interact with its target by reducing the storage and release of certain neurotransmitters . This could potentially lead to a decrease in the overstimulation of certain receptors, such as D2 dopamine receptors .

Biochemical Pathways

It can be inferred that the compound might affect the pathways related to the neurotransmitters that are transported by vmat2 . This could potentially lead to changes in the signaling pathways of these neurotransmitters, affecting various physiological processes.

Pharmacokinetics

Pharmacokinetics is a crucial aspect of drug action, determining the drug’s bioavailability and its overall effect on the body .

Safety and Hazards

As with any chemical compound, handling “4-(4-nitrophenyl)-N-phenyl-1-piperazinecarboxamide” would require appropriate safety measures. The nitrophenyl group can be particularly hazardous as it is potentially explosive and can cause irritation if it comes into contact with the skin or eyes.

Future Directions

The future research directions for this compound could be vast, given the versatility of the piperazine ring in medicinal chemistry. It could potentially be used as a building block in the synthesis of new pharmaceuticals.